Cas no 1564793-40-3 (3-Methyloct-6-yn-2-ol)

• Product Name: 3-Methyloct-6-yn-2-ol
• CAS No: 1564793-40-3
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 5740752
• PubChem ID: 104810026
• Update Time: 2025-06-11

3-Methyloct-6-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1625308
• 1564793-40-3
• 3-Methyloct-6-yn-2-ol
• 6-Octyn-2-ol, 3-methyl-

• Inchi： 1S/C9H16O/c1-4-5-6-7-8(2)9(3)10/h8-10H,6-7H2,1-3H3
• InChI Key： RQLMGADCJDXCTA-UHFFFAOYSA-N
• SMILES： OC(C)C(C)CCC#CC

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.883±0.06 g/cm3(Predicted)
• Boiling Point: 201.4±23.0 °C(Predicted)
• pka: 15.01±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-Methyloct-6-yn-2-ol

Professional Introduction to 3-Methyloct-6-yn-2-ol (CAS No. 1564793-40-3)

3-Methyloct-6-yn-2-ol, identified by its Chemical Abstracts Service Number (CAS No.) 1564793-40-3, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits a blend of aliphatic and heterocyclic properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-Methyloct-6-yn-2-ol consists of an octyl chain with a terminal alkyne group and a methyl substituent at the third carbon position. This configuration imparts distinct reactivity patterns, making it a versatile building block for constructing more complex chemical entities. The presence of the alkyne functionality allows for further functionalization via cross-coupling reactions, such as Sonogashira couplings, which are widely employed in medicinal chemistry to introduce aryl or vinyl groups into molecular frameworks.

In recent years, the interest in 3-Methyloct-6-yn-2-ol has been fueled by its potential applications in the development of novel therapeutic agents. Researchers have been exploring its utility in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in generating derivatives with anti-inflammatory and antimicrobial properties. The compound's ability to undergo selective modifications has opened up avenues for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of 3-Methyloct-6-yn-2-ol is its compatibility with modern synthetic methodologies that leverage transition metal catalysis. Palladium-catalyzed reactions, in particular, have been utilized to introduce diverse functional groups onto its molecular scaffold. This flexibility has enabled the creation of libraries of compounds for high-throughput screening, a cornerstone of modern drug discovery processes. The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate.

The pharmaceutical industry has also been keen on exploring the potential of 3-Methyloct-6-yn-2-ol in the development of next-generation therapeutics. Its structural motifs are reminiscent of natural products known for their biological activity, suggesting that derivatives of this compound may exhibit similar pharmacological effects. Preliminary studies have hinted at its role in modulating enzyme activity and receptor binding, two critical mechanisms in drug action. These findings have spurred further investigation into its therapeutic potential.

From a chemical biology perspective, 3-Methyloct-6-yn-2-ol offers insights into the design of probes for studying complex biological systems. Its unique reactivity profile allows researchers to develop tools that can selectively label or modify specific biomolecules. Such probes are invaluable for elucidating cellular processes and identifying novel drug targets. The compound's compatibility with biophysical techniques has also made it useful in developing model systems for studying protein-ligand interactions.

The synthesis of 3-Methyloct-6-yn-2-ol itself is a testament to the advances in organic synthesis methodologies. Modern techniques have enabled its preparation with high yield and purity, making it more accessible for research applications. The optimization of synthetic routes has not only improved efficiency but also reduced costs, facilitating broader use in academic and industrial settings. This accessibility has contributed to its growing popularity among chemists working on complex molecular architectures.

In conclusion, 3-Methyloct-6-yn-2-ol (CAS No. 1564793-40-3) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity patterns make it a valuable tool for developing novel bioactive molecules. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a key intermediate in the quest for innovative therapeutic solutions.